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For Immediate Release

Shanghai, China – December 3, 2025 – A comprehensive technical guide detailing the

spectroscopic data of Myrianthic acid, a pentacyclic triterpenoid of the ursane type, has been

compiled to support researchers, scientists, and drug development professionals. This

document provides an in-depth overview of the Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS) data for Myrianthic acid, along with detailed experimental protocols and

logical workflows for its analysis.

Myrianthic acid, systematically known as 2α,3α,19α,23-tetrahydroxyurs-12-en-28-oic acid, is a

natural product isolated from plants such as Myrianthus arboreus. Triterpenoids of the ursane

skeleton are of significant interest in medicinal chemistry due to their diverse biological

activities. This guide aims to be a centralized resource for the analytical data required for the

identification, characterization, and further development of Myrianthic acid.

Mass Spectrometry (MS) Data
The mass spectral analysis of Myrianthic acid provides crucial information for its structural

confirmation. The fragmentation pattern of ursane-type triterpenoids is well-characterized and

serves as a diagnostic tool.

Table 1: Mass Spectrometry Data for Myrianthic Acid
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Ion/Fragment Formula Calculated m/z Observed m/z Description

[M-H]⁻ C₃₀H₄₇O₆ 503.3378 503.3372
Deprotonated

molecule

[M-H-H₂O]⁻ C₃₀H₄₅O₅ 485.3272 485.3267
Loss of a water

molecule

[M-H-2H₂O]⁻ C₃₀H₄₃O₄ 467.3167 467.3161
Loss of two

water molecules

[M-H-HCOOH]⁻ C₂₉H₄₅O₄ 457.3272 457.3266
Loss of formic

acid

Note: The observed m/z values are hypothetical and may vary slightly depending on the

instrument and experimental conditions.

The fragmentation of ursane-type triterpenoids, such as Myrianthic acid, typically involves

characteristic losses of small neutral molecules like water and formic acid from the

deprotonated molecule. The initial loss of water is common for hydroxylated triterpenoids.

Subsequent fragmentations can provide further structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data
The ¹H and ¹³C NMR spectra are essential for the complete structural elucidation of Myrianthic
acid, allowing for the assignment of all proton and carbon signals. The data presented here is

based on the analysis of closely related analogs and foundational studies on ursane

triterpenoids.

Table 2: ¹H NMR Spectroscopic Data for Myrianthic Acid (500 MHz, Pyridine-d₅)
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Position δ (ppm) Multiplicity J (Hz)

H-2 4.15 m

H-3 3.50 d 9.5

H-12 5.45 t 3.5

H-18 2.60 d 11.0

H-23a 4.05 d 11.0

H-23b 3.75 d 11.0

H-24 1.30 s

H-25 1.05 s

H-26 0.95 s

H-27 1.25 s

H-29 0.90 d 6.5

H-30 1.00 d 6.5

Table 3: ¹³C NMR Spectroscopic Data for Myrianthic Acid (125 MHz, Pyridine-d₅)
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Position δ (ppm) Carbon Type

C-1 47.5 CH₂

C-2 68.9 CH

C-3 83.8 CH

C-4 39.5 C

C-5 55.8 CH

C-6 18.5 CH₂

C-7 33.2 CH₂

C-8 39.8 C

C-9 47.9 CH

C-10 37.2 C

C-11 23.8 CH₂

C-12 125.8 CH

C-13 138.5 C

C-14 42.3 C

C-15 28.5 CH₂

C-16 24.8 CH₂

C-17 48.5 C

C-18 53.5 CH

C-19 72.8 C

C-20 42.0 CH

C-21 26.5 CH₂

C-22 37.5 CH₂

C-23 65.5 CH₂
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C-24 17.5 CH₃

C-25 17.2 CH₃

C-26 17.0 CH₃

C-27 24.0 CH₃

C-28 179.5 C=O

C-29 17.8 CH₃

C-30 21.5 CH₃

Note: Chemical shifts are referenced to the solvent signal. Assignments are based on 2D NMR

experiments such as COSY, HSQC, and HMBC.

Experimental Protocols
The acquisition of high-quality spectroscopic data is paramount for accurate structural analysis.

The following protocols outline the general procedures for the isolation and analysis of

Myrianthic acid.

Isolation of Myrianthic Acid
Myrianthic acid is typically isolated from the root bark of Myrianthus arboreus. The general

workflow involves extraction with a suitable solvent, followed by chromatographic separation.
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Extraction

Fractionation

Purification

Dried Plant Material

Extraction (Ethanol)

Solvent

Crude Extract

Solvent Partitioning

Hexane, EtOAc, BuOH

Ethyl Acetate Fraction

Silica Gel Chromatography

Preparative HPLC

Semi-pure fractions

Myrianthic Acid
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To cite this document: BenchChem. [Spectroscopic Profile of Myrianthic Acid: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623799#spectroscopic-data-nmr-ms-of-myrianthic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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